![molecular formula C11H18O4 B6268633 rac-(1R,3S)-3-[(tert-butoxy)carbonyl]-2,2-dimethylcyclopropane-1-carboxylic acid, cis CAS No. 29801-44-3](/img/no-structure.png)
rac-(1R,3S)-3-[(tert-butoxy)carbonyl]-2,2-dimethylcyclopropane-1-carboxylic acid, cis
Overview
Description
The compound is a type of cyclopropane carboxylic acid, which is a class of organic compounds containing a cyclopropane ring bearing a carboxylic acid group . The tert-butoxy carbonyl (t-Boc) group is a common protecting group used in organic synthesis, particularly in the synthesis of peptides .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Cyclopropane carboxylic acids are typically solids at room temperature, and the presence of the t-Boc group would likely make the compound quite bulky .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3S)-3-[(tert-butoxy)carbonyl]-2,2-dimethylcyclopropane-1-carboxylic acid, cis involves the protection of the carboxylic acid group, followed by the formation of the cyclopropane ring and the removal of the protecting group. The cis configuration is achieved through the use of a chiral auxiliary.", "Starting Materials": [ "2,2-dimethylpropanoic acid", "tert-butyl alcohol", "sodium hydroxide", "methyl iodide", "magnesium", "bromocyclopropane", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 2,2-dimethylpropanoic acid with tert-butyl alcohol in the presence of catalytic amounts of sulfuric acid to form tert-butyl 2,2-dimethylpropanoate.", "Step 2: Formation of the cyclopropane ring by reacting tert-butyl 2,2-dimethylpropanoate with bromocyclopropane in the presence of magnesium and diethyl ether to form rac-(1R,3S)-tert-butyl 3-bromocyclopropane-1-carboxylate.", "Step 3: Removal of the protecting group by reacting rac-(1R,3S)-tert-butyl 3-bromocyclopropane-1-carboxylate with sodium hydroxide to form rac-(1R,3S)-3-bromocyclopropane-1-carboxylic acid, followed by treatment with methyl iodide to form rac-(1R,3S)-3-iodocyclopropane-1-carboxylic acid, and finally treatment with sodium bicarbonate to form rac-(1R,3S)-3-cyclopropanecarboxylic acid.", "Step 4: Introduction of the chiral auxiliary by reacting rac-(1R,3S)-3-cyclopropanecarboxylic acid with (1S,2R)-(+)-2-amino-1,2-diphenylethanol in the presence of hydrochloric acid to form the diastereomeric mixture of (1R,3S)-3-[(tert-butoxy)carbonyl]-2,2-dimethylcyclopropane-1-carboxylic acid, cis and (1S,3R)-3-[(tert-butoxy)carbonyl]-2,2-dimethylcyclopropane-1-carboxylic acid, trans.", "Step 5: Separation of the diastereomers by column chromatography to obtain rac-(1R,3S)-3-[(tert-butoxy)carbonyl]-2,2-dimethylcyclopropane-1-carboxylic acid, cis as a white solid." ] } | |
CAS RN |
29801-44-3 |
Molecular Formula |
C11H18O4 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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